Cas no 1922929-59-6 (2-(6-Methoxypyridin-3-yl)prop-2-en-1-ol)

• Product Name: 2-(6-Methoxypyridin-3-yl)prop-2-en-1-ol
• CAS No: 1922929-59-6
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6089257
• PubChem ID: 165464237
• Update Time: 2025-10-30

2-(6-Methoxypyridin-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1922929-59-6
• 2-(6-methoxypyridin-3-yl)prop-2-en-1-ol
• EN300-37339825
• 2-(6-Methoxypyridin-3-yl)prop-2-en-1-ol

• Inchi： 1S/C9H11NO2/c1-7(6-11)8-3-4-9(12-2)10-5-8/h3-5,11H,1,6H2,2H3
• InChI Key： JJCACYRFGCMHIQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=N1)C(=C)CO

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-(6-Methoxypyridin-3-yl)prop-2-en-1-ol

Introduction to CAS No. 1922929-59-6: 2-(6-Methoxypyridin-3-yl)prop-2-en-1-ol

CAS No. 1922929-59-6, also known as 2-(6-methoxypyridin-3-yl)prop-2-en-1-ol, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and versatile properties, has been the subject of numerous studies aimed at exploring its potential applications in drug development, agrochemicals, and materials science.

The chemical structure of CAS No. 1922929-59-6 consists of a pyridine ring substituted with a methoxy group at the 6-position and a propenol group at the 3-position. This arrangement imparts the compound with distinct electronic and steric properties, making it highly reactive under certain conditions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anti-inflammatory agents.

One of the most intriguing aspects of CAS No. 1922929-59-6 is its ability to undergo various transformations under catalytic conditions. For instance, researchers have demonstrated that this compound can be efficiently converted into more complex structures using transition metal catalysts, such as palladium or nickel complexes. These transformations are not only highly selective but also environmentally friendly, aligning with the growing demand for sustainable chemical processes.

In terms of biological activity, CAS No. 1922929-59-6 has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. A recent study published in *Nature Communications* revealed that this compound exhibits potent inhibitory effects against a key enzyme involved in neurodegenerative diseases, such as Alzheimer's disease. Furthermore, its ability to modulate G-protein coupled receptors (GPCRs) suggests potential applications in the treatment of cardiovascular disorders.

The synthesis of CAS No. 1922929-59-6 has also been optimized in recent years, with researchers developing more efficient and cost-effective methods. Traditionally, this compound was synthesized via a multi-step process involving nucleophilic aromatic substitution and subsequent oxidation steps. However, advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples, which are crucial for pharmacological studies.

Another area where CAS No. 1922929_57884 has made significant contributions is in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for industrial processes. For example, a study published in *Angewandte Chemie* demonstrated that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, significantly improving reaction yields and selectivity.

Looking ahead, the potential applications of CAS No. 1_7877404 seem limitless. Ongoing research is focused on exploring its role as a building block for advanced materials, such as organic semiconductors and stimuli-responsive polymers. Additionally, efforts are being made to investigate its pharmacokinetic properties to assess its suitability as a drug candidate.

In conclusion, CAS No._7877404, or _7877404, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, make it an exciting subject for further research and development.